Cas no 1823510-92-4 (Carbamic acid, N-(3-bromo-2,5-difluorophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(3-bromo-2,5-difluorophenyl)-, 1,1-dimethylethyl ester
• CAS No: 1823510-92-4
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 5211267
• PubChem ID: 72207022
• Update Time: 2025-10-05

Carbamic acid, N-(3-bromo-2,5-difluorophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-bromo-2,5-difluorophenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H12BrF2NO2/c1-11(2,3)17-10(16)15-8-5-6(13)4-7(12)9(8)14/h4-5H,1-3H3,(H,15,16)
• InChI Key： YONHCYLFAFWKET-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(F)=CC(Br)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid, N-(3-bromo-2,5-difluorophenyl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-(3-Bromo-2,5-Difluorophenyl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic acid, N-(3-bromo-2,5-difluorophenyl)-, 1,1-dimethylethyl ester (CAS No. 1823510-92-4) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is notable for its unique structure and properties, which make it a valuable component in the synthesis of advanced materials and pharmaceuticals. The molecule consists of a carbamic acid group attached to a substituted phenyl ring and an ester group derived from tert-butanol. Its chemical formula is C₁₀H₁₁F₂BrNO₂, and its molecular weight is approximately 306.17 g/mol.

The N-(3-bromo-2,5-difluorophenyl) moiety in the compound contributes to its stability and reactivity. The bromine and fluorine substituents on the phenyl ring enhance the compound's electronic properties, making it suitable for various chemical transformations. Recent studies have shown that this compound exhibits excellent thermal stability and reactivity under controlled conditions, which makes it a preferred choice in the synthesis of bioactive molecules.

The tert-butyl ester group in the molecule plays a crucial role in modulating the physical properties of the compound. This group increases the lipophilicity of the molecule, which is advantageous in drug delivery systems where solubility and bioavailability are critical factors. Additionally, the ester group can be easily hydrolyzed under specific conditions, providing a means for controlled release of active pharmaceutical ingredients.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and esterification reactions. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions involved in its preparation, significantly reducing reaction times and costs.

The applications of Carbamic acid, N-(3-bromo-2,5-difluorophenyl)-, 1,1-dimethylethyl ester are diverse and impactful. In the field of agrochemistry, this compound serves as an intermediate in the synthesis of novel pesticides with enhanced efficacy against various pests. Its ability to withstand harsh environmental conditions makes it ideal for agricultural applications where durability is essential.

In pharmaceutical research, this compound has been utilized as a building block for developing drugs targeting specific biological pathways. Its unique structure allows for selective interactions with biomolecules, making it a valuable tool in drug design. Recent studies have highlighted its potential as an intermediate in the synthesis of antiviral agents and anticancer drugs.

The environmental impact of this compound has also been a subject of recent investigations. Researchers have explored its biodegradability and toxicity profiles to ensure its safe use in industrial and agricultural settings. Findings indicate that under controlled conditions, the compound undergoes efficient biodegradation without posing significant risks to aquatic ecosystems.

In conclusion, Carbamic acid, N-(3-bromo-2,5-difluorophenyl)-, 1^,1-dimethylethyl ester (CAS No. 1823510-92-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and modular structure make it an invaluable asset in modern chemical research and development.